Cas no 5693-75-4 (γ-Oxo-4-pyridinebutyric Acid)

• Product Name: γ-Oxo-4-pyridinebutyric Acid
• CAS No: 5693-75-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD01320178
• CID: 1062931
• PubChem ID: 2760270
• Update Time: 2025-06-29

γ-Oxo-4-pyridinebutyric Acid Chemical and Physical Properties

Names and Identifiers

• γ-Oxo-4-pyridinebutyric Acid
• 4-Oxo-4-(4-pyridyl)butyric acid
• γ-Oxo-4-pyridinebuty
• 4-oxo-4-pyridin-4-ylbutanoic acid
• 4-Oxo-4-pyridin-4-yl-butyric acid

• MDL： MFCD01320178
• Inchi： 1S/C9H9NO3/c11-8(1-2-9(12)13)7-3-5-10-6-4-7/h3-6H,1-2H2,(H,12,13)
• InChI Key： QHBYZGQLPMSIFR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 179.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 67.26000
• LogP: 1.12910

Additional information on γ-Oxo-4-pyridinebutyric Acid

Recent Advances in γ-Oxo-4-pyridinebutyric Acid (CAS: 5693-75-4) Research: A Comprehensive Review

γ-Oxo-4-pyridinebutyric Acid (CAS: 5693-75-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential in modulating enzymatic activity, serving as a scaffold for novel therapeutics, and its role in metabolic pathways. This research brief aims to synthesize the latest findings on γ-Oxo-4-pyridinebutyric Acid, providing a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the study of γ-Oxo-4-pyridinebutyric Acid is its role as a precursor in the synthesis of γ-aminobutyric acid (GABA) analogs. GABA is a critical neurotransmitter in the central nervous system, and its analogs have been extensively investigated for their potential in treating neurological disorders such as epilepsy, anxiety, and insomnia. Recent research has demonstrated that γ-Oxo-4-pyridinebutyric Acid can be efficiently converted into GABA analogs with enhanced bioavailability and reduced side effects. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in developing next-generation GABAergic drugs, showcasing its potential to address unmet medical needs in neurology.

In addition to its neurological applications, γ-Oxo-4-pyridinebutyric Acid has shown promise in the field of oncology. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory effects on specific kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, leading to the identification of novel candidates with improved selectivity and reduced toxicity. These findings underscore the compound's potential as a scaffold for developing targeted cancer therapies, particularly in cases where current treatments face limitations due to drug resistance.

Another emerging area of research involves the use of γ-Oxo-4-pyridinebutyric Acid in metabolic engineering. A recent publication in Metabolic Engineering demonstrated that this compound can serve as a building block for the biosynthesis of valuable natural products. By incorporating it into engineered microbial pathways, researchers were able to produce high yields of target metabolites, opening new avenues for sustainable pharmaceutical production. This approach not only reduces reliance on traditional chemical synthesis methods but also aligns with the growing demand for green chemistry solutions in the pharmaceutical industry.

The pharmacokinetic properties of γ-Oxo-4-pyridinebutyric Acid have also been a subject of recent investigation. A 2023 study in Drug Metabolism and Disposition utilized advanced in vitro and in vivo models to characterize the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and minimal off-target effects, further supporting its potential as a drug candidate or intermediate. These findings are particularly relevant for medicinal chemists seeking to optimize the drug-likeness of derivatives based on this scaffold.

Looking ahead, researchers are exploring innovative delivery systems for γ-Oxo-4-pyridinebutyric Acid and its derivatives. Nanoparticle-based formulations and prodrug strategies are being investigated to enhance tissue-specific targeting and improve therapeutic outcomes. Additionally, computational approaches such as molecular docking and machine learning are being employed to predict novel biological targets and optimize molecular structures. These interdisciplinary efforts are expected to accelerate the translation of γ-Oxo-4-pyridinebutyric Acid-based discoveries into clinical applications.

In conclusion, γ-Oxo-4-pyridinebutyric Acid (CAS: 5693-75-4) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications ranging from neurology to oncology, coupled with favorable pharmacokinetic properties, position it as a valuable scaffold for drug development. As research methodologies advance and interdisciplinary collaborations strengthen, we anticipate the emergence of novel therapeutic agents derived from this compound that could address pressing challenges in modern medicine.